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Abstract

2-Vinylpyridine, a versatile building block in pharmaceutical and polymer synthesis, presents a
significant yet manageable risk profile.[1][2] This in-depth technical guide provides a
comprehensive overview of the health and safety considerations essential for its handling in a
research and development setting. It summarizes key quantitative data, outlines safe handling
procedures, and details emergency response protocols to ensure the well-being of laboratory
personnel and the integrity of research.

Physicochemical and Toxicological Profile

2-Vinylpyridine is a colorless to brown liquid characterized by a pungent, unpleasant odor.[1]
[2][3] It is a flammable liquid and vapor, and its vapors can form explosive mixtures with air.[3]
[4] The substance is unstable and can violently polymerize, especially when exposed to heat,
light, or certain chemical initiators, which poses a significant fire and explosion hazard.[4][5][6]
To mitigate this, it is often stabilized with inhibitors like 4-tert-butyl catechol.[1][5][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Vinylpyridine is presented in
Table 1. This data is critical for understanding its behavior under various laboratory conditions
and for designing appropriate storage and handling protocols.
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Property

Value

Molecular Formula

C7H7N

Molecular Weight 105.14 g/mol [7]

Appearance Colorless to brown liquid[1][3]
Odor Pungent, unpleasant[1][2][3]
Boiling Point 158-160 °CJ[5][7]

Melting Point -50 °C[1][3]

Flash Point 46-47 °C[3][5]

Vapor Pressure

10 mm Hg at 44.5 °CJ[6][8]

Vapor Density

3.64 (Air = 1.0)[3]

Density

0.975 - 0.998 g/mL at 25 °C[1][6]

Solubility in Water

2.5 - 27 g/L at 20 °C[1][9]

Explosive Limits

1.3% - 10.7% (V)[3][6]

Autoignition Temperature

440 °C[3]

Toxicological Data

2-Vinylpyridine is toxic and poses significant health risks upon exposure through inhalation,

skin contact, or ingestion.[4][10] It is corrosive to the skin and eyes and can cause severe

burns.[3][10] Furthermore, it may cause skin sensitization, leading to allergic reactions upon

repeated contact.[4][9][10] Table 2 provides a summary of acute toxicity data.
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Toxicity Endpoint Species Route Value

LD50 Rat Oral 336 mg/kg[10]

LD50 Rabbit Dermal 650 mg/kg[10]

LC50 Rat Inhalation 610 mg/m3[8]

LC50 (96 h) Oryzias latipes (Fish) - 6.48 mg/L[10]
Daphnia magna

EC50 (48 h) - 9.48 mg/L[10]
(Water flea)

Selenastrum
EC50 (72 h) capricornutum (Green - 50.8 mg/L[10]

algae)

Note on Experimental Protocols:The toxicological data presented is based on standardized
testing guidelines (e.g., OECD). However, detailed experimental protocols for these specific
studies are not publicly available in the referenced safety documents. For comprehensive
methodological details, consulting the original study reports or specialized toxicological
databases is recommended.

Hazard Identification and Risk Assessment

The primary hazards associated with 2-Vinylpyridine are its flammability, potential for
explosive polymerization, and its acute and chronic health effects.

Health Hazards

o Acute Effects: Inhalation can cause irritation to the respiratory tract, headaches, nausea, and
nervousness.[4][9] Skin and eye contact can result in severe burns and serious eye damage.
[3][4][9][10] Ingestion is harmful and can be toxic.[10][11]

o Chronic Effects: Repeated or prolonged contact may lead to skin sensitization.[4][9] There is
also evidence of repeated dose toxicity.[9]

Physicochemical Hazards
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» Flammability: 2-Vinylpyridine is a flammable liquid with a flash point of 46-47 °C.[3][5] Its
vapors can travel to an ignition source and flash back.[3][12]

» Reactivity and Stability: The substance is unstable and can undergo violent polymerization,
which can be initiated by heat, light, or contact with strong acids, strong bases, and strong
oxidizing agents.[1][4][6] This reaction is exothermic and can lead to a dangerous increase in
pressure and potential rupture of containers.[13]

Safe Handling and Storage Protocols

A systematic approach to handling and storage is paramount to mitigating the risks associated
with 2-Vinylpyridine.

Engineering Controls

» All work with 2-Vinylpyridine should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[6][14]

e An eyewash station and safety shower must be readily accessible in the immediate work
area.[15]

o Use explosion-proof electrical and ventilating equipment.[4][16]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory. The following diagram outlines the recommended
PPE selection process.
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Figure 1: Personal Protective Equipment (PPE) Selection Workflow

PPE for Handling 2

Click to download full resolution via product page

Caption: Figure 1: PPE Selection Workflow for 2-Vinylpyridine.

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[10]

Avoid inhalation of vapor or mist.[10]

Keep away from sources of ignition — No smoking.[10]

Take measures to prevent the buildup of electrostatic charge.[10]

Wash hands thoroughly after handling.[10][16]

Storage Requirements

Store in a cool, dry, and well-ventilated place.[6][10]

Keep the container tightly closed.[10]

Store away from heat, sparks, open flames, and other ignition sources.[12][16]

Store separately from strong oxidizing agents, strong acids, and strong bases.[4][6]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b144079?utm_src=pdf-body-img
https://www.benchchem.com/product/b144079?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-vinylpyridine.pdf
https://www.chemicalbook.com/msds/2-vinylpyridine.pdf
https://www.chemicalbook.com/msds/2-vinylpyridine.pdf
https://www.chemicalbook.com/msds/2-vinylpyridine.pdf
https://www.chemicalbook.com/msds/2-vinylpyridine.pdf
https://labchem-wako.fujifilm.com/sds/W01W0122-0026JGHEEN.pdf
https://chembk.com/en/chem/2-Vinylpyridine
https://www.chemicalbook.com/msds/2-vinylpyridine.pdf
https://www.chemicalbook.com/msds/2-vinylpyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://labchem-wako.fujifilm.com/sds/W01W0122-0026JGHEEN.pdf
https://www.inchem.org/documents/icsc/icsc/eics1232.htm
https://chembk.com/en/chem/2-Vinylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Recommended storage temperature is often -20°C due to its heat sensitivity.[6][10]

» Store only if stabilized.[4]

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures

The following flowchart details the immediate first-aid steps to be taken in case of accidental
exposure.

Figure 2: First-Aid Emergency Response Protocol

Response to 2-Vinylpyridine Exposure

T Fr = 7T

Move to fresh air. Take off contaminated clothing immediately. Do NOT induce vomiting.
If not breathing, give artificial respiration. Wash off with soap and plenty of water. Rinse mouth with water.
Consult a physician. Take victim to hospital. Consult a physician.

Rinse thoroughly with plenty of water for at least 15 minutes.
Consult a physician.

Click to download full resolution via product page

Caption: Figure 2: First-Aid Response for 2-Vinylpyridine Exposure.

Spill and Leak Procedures

o Personal Precautions: Wear appropriate respiratory protection and PPE.[10] Evacuate
personnel to a safe area.[10]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[10] Do
not let the product enter drains.[10]
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o Containment and Cleaning: Contain the spillage and then collect it with a non-combustible
absorbent material (e.g., sand, earth).[4][13] Place in a suitable container for disposal
according to local regulations.[4]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

o Specific Hazards: Flammable liquid.[10] Vapors may form explosive mixtures with air.[3]
Thermal decomposition can produce toxic fumes of carbon oxides, nitrogen oxides, and
hydrogen cyanide.[3][4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][10]

Disposal Considerations

Waste material should be disposed of in accordance with all applicable federal, state, and local
environmental regulations. It is recommended to burn the material in a chemical incinerator
equipped with an afterburner and scrubber.[10] Do not allow the chemical to be released into
the environment.[10]

Conclusion

2-Vinylpyridine is a valuable chemical intermediate that demands rigorous adherence to
safety protocols. A thorough understanding of its hazards, coupled with the consistent
application of engineering controls, appropriate personal protective equipment, and safe
handling practices, is essential for minimizing risks in a research and development
environment. All personnel working with this compound must be adequately trained on these
procedures and be prepared to respond effectively in case of an emergency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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